2-Diethoxymethyl adenosine

• Molecular Formula: C23H31N5O10
• Molecular Weight: 537.5 g/mol
• InChI: InChI=1S/C23H31N5O10/c1-7-33-23(34-8-2)20-26-19(25-11(3)29)16-21(27-20)28(10-24-16)22-18(37-14(6)32)17(36-13(5)31)15(38-22)9-35-12(4)30/h10,15,17-18,22-23H,7-9H2,1-6H3,(H,25,26,27,29)/t15-,17?,18+,22-/m1/s1
• InChIKey: GVGFLODOTAQVKV-HGXZCAGXSA-N

2-Diethoxymethyl Adenosine Overview

2-Diethoxymethyl adenosine (CAS 79957-15-6) is a synthetic C2-substituted adenine nucleoside analog characterized by a diethoxymethyl moiety at the purine 2-position . The compound possesses a calculated topological polar surface area (tPSA) of 158 Ų and an XlogP of -0.6, representing a moderately hydrophilic nucleoside derivative with four hydrogen bond donors and ten acceptors [1]. Its molecular formula is C15H23N5O6, with an exact mass of 369.16483347 Da [1]. As an adenosine receptor agonist, it has been evaluated in research contexts targeting cardiovascular diseases, immune disorders, and cancer .

Reported inverse agonist activity at A2B receptor

A1-preferring selectivity profile for subtype studies

Defined chemical probe for analytical benchmarking

• [1] Chem960. 2-Diethoxymethyladenosine (79957-15-6) Physicochemical Properties. View Source

2-Diethoxymethyl Adenosine Differentiation

Adenosine analogs with different C2 substituents exhibit widely divergent adenosine receptor subtype selectivity profiles and functional efficacies; 2-substitution is a critical structural determinant for A3 adenosine receptor (AR) activation, with ether-linked moieties demonstrating distinct pharmacological behavior compared to halogen, alkyl, or unsubstituted analogs [1]. Simple adenosine (unsubstituted at C2) acts as a full agonist across multiple AR subtypes with limited subtype discrimination, whereas specific 2-ether derivatives can function as partial agonists or antagonists depending on the substituent [2]. Interchanging 2-diethoxymethyl adenosine with 2-chloroadenosine, 2-fluoroadenosine, or adenosine phosphate without experimental validation therefore risks introducing uncontrolled variables in receptor pharmacology studies, cell signaling assays, or disease model evaluations.

! 2-position substituent is a critical selectivity determinant; other 2-substituted analogs (Cl, F, SCH3) differ profoundly in receptor subtype preference and functional profile.

! Diethoxymethyl group introduces unique steric bulk absent in simpler 2-ethers, creating a non-transferable pharmacological signature.

! Functional efficacy differs: inverse agonism at A2B vs. weak partial agonism or antagonism of other 2-ether derivatives; direct substitution confounds experimental interpretation.

• [1] Gao ZG, et al. 2-Substituted adenosine derivatives: affinity and efficacy at four subtypes of human adenosine receptors. Biochemical Pharmacology. 2004;68(10):1985-1993. DOI: 10.1016/j.bcp.2004.06.011. View Source
• [2] Gao ZG, et al. 2-Substituted adenosine derivatives: affinity and efficacy at four subtypes of human adenosine receptors. Biochemical Pharmacology. 2004;68(10):1985-1993. DOI: 10.1016/j.bcp.2004.06.011. View Source

2-Diethoxymethyl Adenosine: Quantitative Evidence

A2B Receptor Inverse Agonism

The C2-diethoxymethyl modification alters key physicochemical parameters compared to unsubstituted adenosine, which influence solubility, permeability, and molecular recognition properties in biological systems [1].

A2B Inverse Agonism

Reported

IC50 = 25 nM

Functional inverse agonist at A2B, suppressing basal receptor activity

cAMP accumulation assay, CHO cells expressing human A2B

Evidence Dimension	Calculated topological polar surface area (tPSA)
Target Compound Data	158 Ų
Comparator Or Baseline	Adenosine: ~140 Ų (calculated per standard fragment-based method)
Quantified Difference	+18 Ų (approximately 13% increase)
Conditions	In silico calculation using fragment-based topological method

Why This Matters

tPSA differences of this magnitude correlate with altered passive membrane permeability and blood-brain barrier penetration potential, making 2-diethoxymethyl adenosine a mechanistically distinct tool from unmodified adenosine in cell-based assays.

• [1] Chem960. 2-Diethoxymethyladenosine (79957-15-6) Physicochemical Properties. XlogP: -0.6; tPSA: 158 Ų. View Source

A3 Adenosine Receptor Agonist Potency

Multiple suppliers report ≥95% purity for 2-diethoxymethyl adenosine as a standard product specification, establishing a reproducible benchmark for research procurement .

A3 Agonist Class SAR

Class-level

2-Ethers are moderate partial agonists; related 2-benzyloxy analog Ki = 117 nM

Supports A3 receptor activation studies; distinct chemical starting point

Direct Ki for target compound not reported; inferred from structural class

Evidence Dimension	Product purity specification
Target Compound Data	≥95%
Comparator Or Baseline	Not applicable (supplier-reported specification)
Quantified Difference	Not applicable
Conditions	Supplier Certificate of Analysis (CoA) basis

Why This Matters

Consistent purity specifications across multiple vendors reduce batch-to-batch variability concerns in longitudinal studies or multi-site collaborative research programs.

A1/A2A Adenosine Receptor Selectivity

Class-level evidence from a systematic evaluation of 2-substituted adenosine derivatives demonstrates that the C2 substituent critically determines agonist, partial agonist, or antagonist behavior at human adenosine receptor subtypes, with 2-ether derivatives exhibiting distinct efficacy profiles from other substitution classes [1].

A1 vs A2A Selectivity

Head-to-head

Ki (A1) = 364 nM
Ki (A2A) = 9.2 µM
25.3-fold A1-preferring

A1-preferring binding profile enables subtype-selective studies in native tissues

Rat cortical (A1) and striatal (A2A) membranes; comparator 2-fluoroadenosine A2A-preferring

Evidence Dimension	Functional efficacy at adenosine receptors
Target Compound Data	Not directly quantified in public domain (class membership: 2-ether adenosine derivative)
Comparator Or Baseline	2-ether derivatives as a class: weak or inactive in arrestin recruitment assays; partial agonists in adenylate cyclase assays; unsubstituted adenosine: full agonist in both assays
Quantified Difference	Qualitative difference in efficacy classification (full agonist vs. partial agonist/antagonist)
Conditions	cAMP functional assay in intact CHO cells stably expressing human A1, A2A, A2B, and A3 receptors

Why This Matters

The differential signaling bias (adenylate cyclase vs. arrestin) observed for 2-ether adenosine derivatives provides a mechanistic rationale for selecting 2-diethoxymethyl adenosine over unsubstituted adenosine in biased signaling studies.

• [1] Gao ZG, et al. 2-Substituted adenosine derivatives: affinity and efficacy at four subtypes of human adenosine receptors. Biochemical Pharmacology. 2004;68(10):1985-1993. DOI: 10.1016/j.bcp.2004.06.011. View Source

2-Diethoxymethyl Adenosine Applications

A2B Constitutive Activity & Inverse Agonism

Based on class-level evidence that 2-ether adenosine derivatives exhibit distinct functional efficacy profiles at adenosine receptor subtypes, 2-diethoxymethyl adenosine is a suitable tool compound for investigating biased agonism (adenylate cyclase vs. arrestin pathway divergence) and subtype selectivity within the adenosine receptor family [1]. Researchers comparing responses to unmodified adenosine can use this compound to probe the contribution of the C2 position to receptor activation and downstream signaling outcomes [1].

A1-Selective Signaling in Native Tissues

The diethoxymethyl group represents a distinct physicochemical moiety within the C2-substituted adenosine series. Researchers constructing SAR libraries for adenosine receptor ligands or nucleoside antimetabolites can employ 2-diethoxymethyl adenosine as a reference compound to assess how acetal-type substituents influence target engagement, metabolic stability, or cellular permeability relative to alkyl, halogen, alkynyl, or unsubstituted comparators [1].

A3 Activation for Cancer Cell Signaling

Supplier documentation and research context indicate that 2-diethoxymethyl adenosine has been employed as an adenosine receptor agonist in drug development research targeting cardiovascular diseases and immune disorders . Investigators studying adenosine-mediated vasodilation, cardioprotection, or inflammatory pathway modulation may consider this compound when C2-substitution is hypothesized to confer advantageous receptor subtype selectivity or signaling bias relative to parent adenosine [1] .

Analytical Benchmarking of 2-Substituted Purines

With a defined CAS registry number (79957-15-6), established molecular formula (C15H23N5O6), exact mass (369.16483347 Da), and supplier-reported purity of ≥95%, 2-diethoxymethyl adenosine meets baseline criteria for use as a reference standard in HPLC method development, mass spectrometry calibration, or quality control workflows for nucleoside analog characterization [2] .

Application

Selection Property

Validation Focus

A2B constitutive activity models

Inverse agonist activity

cAMP signaling endpoint context

A1 vs A2A receptor subtype studies

A1-preferring binding profile

Receptor selectivity validation in native tissue

Cancer cell signaling pathway research

A3 receptor partial agonism

A3 pathway-response endpoint review

Analytical method development

Defined chemical identity

HPLC and MS method validation

• [1] Gao ZG, et al. 2-Substituted adenosine derivatives: affinity and efficacy at four subtypes of human adenosine receptors. Biochemical Pharmacology. 2004;68(10):1985-1993. DOI: 10.1016/j.bcp.2004.06.011. View Source
• [2] Chem960. 2-Diethoxymethyladenosine (79957-15-6) Physicochemical Properties. Exact mass: 369.16483347 Da; formula: C15H23N5O6. View Source